molecular formula C12H20O2 B8316295 5-Methyl-2-(1-methylethylidene)-4-hexenoic acid ethyl ester

5-Methyl-2-(1-methylethylidene)-4-hexenoic acid ethyl ester

Cat. No.: B8316295
M. Wt: 196.29 g/mol
InChI Key: FEMWKHDCWVIQMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Methyl-2-(1-methylethylidene)-4-hexenoic acid ethyl ester is a useful research compound. Its molecular formula is C12H20O2 and its molecular weight is 196.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H20O2

Molecular Weight

196.29 g/mol

IUPAC Name

ethyl 5-methyl-2-propan-2-ylidenehex-4-enoate

InChI

InChI=1S/C12H20O2/c1-6-14-12(13)11(10(4)5)8-7-9(2)3/h7H,6,8H2,1-5H3

InChI Key

FEMWKHDCWVIQMS-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=C(C)C)CC=C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a nitrogen atmosphere, 3.5 g of potassium t-butoxide was added to a mixture of 38.3 g of al 8.2:81.8 mixture of ethyl 2-isopropenyl-5-methyl-4-hexenoate obtained in Synthesis Example 3 and ethyl 2-isopropylidene-5-methyl-4-hexenoate and 150 ml of tetrahydrofuran at room temperature, and stirred at room temperature overnight. After 60 g of a 25% aqueous solution of sodium hydroxide and 38 g of 99.5% ethanol were added thereto, the resulting mixture was heated to reflux for 7.5 hours with stirring, then subjected to addition of 100 g of a 25% aqueous solution of sodium hydroxide, and refluxed with stirring for further 15 hours. The reaction mixture was poured into ice water, followed by extraction with n-hexane. The extract was discarded. The aqueous phase was neutralized with 10% hydrochloric acid, followed by extraction with diethyl ether. The diethyl ether solution was subjected to typical work-up including washing, drying and concentration to obtain 31.47 g of crude product. The yield was 95.9%.
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
3.5 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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